![molecular formula C7H5BrFIO B2780696 1-Bromo-2-fluoro-4-iodo-5-methoxybenzene CAS No. 1447671-70-6](/img/structure/B2780696.png)
1-Bromo-2-fluoro-4-iodo-5-methoxybenzene
Overview
Description
1-Bromo-2-fluoro-4-iodo-5-methoxybenzene is a chemical compound with the CAS Number: 1447671-70-6 . It has a molecular weight of 330.92 .
Molecular Structure Analysis
The IUPAC name for this compound is 1-bromo-2-fluoro-5-iodo-4-methoxybenzene . The InChI code for this compound is 1S/C7H5BrFIO/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3H,1H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 330.92 . The predicted boiling point is 303.5±37.0 °C and the predicted density is 2.122±0.06 g/cm3 .Scientific Research Applications
Catalytic Applications
1-Bromo-2-fluoro-4-iodo-5-methoxybenzene has been utilized in catalytic processes. For instance, a study by Niknam and Nasehi (2002) highlighted its use in the regioselective ring opening of epoxides with elemental iodine and bromine, yielding vicinal iodo alcohols and bromo alcohols. This process is notable for its efficiency under neutral and mild conditions in various aprotic solvents, even when sensitive functional groups are present (Niknam & Nasehi, 2002).
Chemical Synthesis and Properties
In chemical synthesis, this compound has shown utility. Toyota et al. (2003) described its use in the preparation of sterically protected diphosphene and fluorenylidenephosphine, demonstrating the influence of the p-methoxy group in the system by UV–vis spectra and 31P NMR chemical shifts (Toyota et al., 2003). Additionally, Bovonsombat and Mcnelis (1993) utilized this compound in ring halogenations of polyalkylbenzenes, highlighting its role in preparing mixed halogenated compounds like 2-bromo-4-iodo-1,3,5-trimethylbenzene (Bovonsombat & Mcnelis, 1993).
Electrochemical Studies
In electrochemical research, the compound has been studied for its potential applications. Horio et al. (1996) investigated its role in the electrochemical fluorination of aromatic compounds, revealing insights into the formation mechanism of 1,4-difluorobenzene during electrolysis (Horio et al., 1996).
Pharmaceutical Research
In the pharmaceutical domain, Nishimura and Saitoh (2016) demonstrated the utility of a related compound in the synthesis of a key intermediate in drug discoveries, enhancing the efficiency and yield of the process (Nishimura & Saitoh, 2016).
Liquid Crystals and Mesogens
In the field of materials science, Bertini et al. (2003) investigated the use of a similar compound in the synthesis of chiral liquid crystals, showing the influence of the phenyl substituent on mesogenic properties (Bertini et al., 2003).
properties
IUPAC Name |
1-bromo-2-fluoro-4-iodo-5-methoxybenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFIO/c1-11-7-2-4(8)5(9)3-6(7)10/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGKZMHSPKQAKEL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1I)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFIO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.92 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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